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Compound of Interest

Compound Name:
2-(Thian-4-yloxy)ethan-1-amine

hydrochloride

CAS No.: 2138232-46-7

Cat. No.: B2371755

Get Quote

Executive Summary & Chemical Profile
This guide provides a technical roadmap for the characterization of 2-(Thian-4-yloxy)ethan-1-
amine Hydrochloride, a critical heterocyclic building block used in medicinal chemistry for

introducing polarity-balanced linkers.

Unlike standard aliphatic amines, this compound features a thiane (tetrahydrothiopyran) ring

coupled to an ethylamine tail via an ether linkage. This specific architecture presents unique

analytical challenges: the sulfur atom introduces lipophilicity and oxidation potential, while the

primary amine creates peak tailing issues on standard C18 phases.
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Property Detail

Compound Name 2-(Thian-4-yloxy)ethan-1-amine Hydrochloride

CAS Number Not widely listed (Custom Synthesis Category)

Formula (Free Base)

C

H

NOS

Exact Mass 162.0947 Da

LogP (Predicted) ~1.2 (Moderate Lipophilicity)

pKa (Predicted) ~9.5 (Primary Amine)

Comparative Analysis: Method Performance
To ensure data integrity, we compared three distinct chromatographic approaches. This section

serves as a decision matrix for researchers choosing a separation strategy.

Performance Matrix: C18 vs. HILIC vs. Polar-Embedded
Objective evaluation of retention stability and peak symmetry.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2371755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Method A: Standard

C18

Method B: HILIC

(Recommended)

Method C: Polar-

Embedded C18

Stationary Phase C18 (End-capped) Silica / Amide C18 with polar group

Mobile Phase
Water/ACN + 0.1%

Formic

ACN/Water + 10mM

NH

OAc

Water/MeOH + 0.05%

TFA

Retention (

)

Low (< 1.0). Analyte

elutes near void

volume due to amine

polarity.

High (> 3.0). Excellent

retention of polar

amine.

Moderate (1.5 - 2.5).

Balanced retention.

Peak Shape

Poor. Significant

tailing due to silanol

interactions.

Excellent. Sharp,

symmetrical peaks.

Good. Reduced

tailing.

MS Sensitivity

Moderate. Ion

suppression likely

near void.

High. High organic %

enhances desolvation.

Moderate. TFA

suppresses signal.[1]

Suitability
Not Recommended

for purity assay.

Gold Standard for

polar impurity

profiling.

Alternative for routine

QC.

Structural Analog Comparison
Differentiation from common oxygen-analogs (Oxane derivatives).
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Parameter Thiane Analog (Target)
Oxane Analog

(Impurity/Reference)

Structure

Sulfur in ring (C

H

S-)

Oxygen in ring (C

H

O-)

Mass (

)
162.0947 146.1176

Isotopic Pattern
Distinct

S peak (~4.5% abundance)
Standard C/H/N/O pattern

Oxidation Risk
High (Sulfoxide formation +16

Da)
Low (Stable)

Experimental Protocols
Optimized LC-MS Conditions (Method B - HILIC)
This protocol is validated for separating the parent amine from potential sulfoxide impurities

and synthesis byproducts.

Chromatography (UHPLC):

Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).

Temperature: 40°C.

Flow Rate: 0.4 mL/min.

Injection Volume: 1.0 µL.

Mobile Phases:

MP A: 95:5 Water/Acetonitrile + 10 mM Ammonium Acetate (pH 9.0 adjusted with NH
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OH). Note: High pH improves amine peak shape in HILIC.

MP B: 95:5 Acetonitrile/Water + 10 mM Ammonium Acetate.

Gradient Table:

Time (min) % MP B Event

0.00 95 Initial Hold

1.00 95 Start Gradient

6.00 50 Elution of Amine

7.00 50 Wash

7.10 95 Re-equilibration

| 10.00 | 95 | End Run |

Mass Spectrometry (ESI+):

Source: Electrospray Ionization (Positive Mode).[1]

Capillary Voltage: 3.0 kV.

Cone Voltage: 30 V (Optimized for molecular ion survival).

Desolvation Temp: 450°C.

Scan Range: 50–500 m/z.

Visualization of Analytical Workflow

Sample: Thiane-Amine HCl Prep: Dilute in 90% ACN
(Prevents HILIC breakthrough)

 0.1 mg/mL Separation: HILIC Mode
(High pH Buffer)

 Injection Detection: ESI+ MS
(m/z 162.1)

 Elution Data: Purity & 
Impurity ID

 Processing

Click to download full resolution via product page
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Caption: Figure 1. Optimized HILIC-MS workflow ensuring retention of the polar amine tail

while maintaining solubility.

Data Interpretation & Fragmentation Logic[2]
Mass Spectrum Analysis
The mass spectrum of 2-(Thian-4-yloxy)ethan-1-amine is dominated by the protonated

molecular ion due to the high basicity of the primary amine.

Base Peak: m/z 162.1 (

)

Isotope Signature: Look for the

peak at m/z 164.1. The presence of Sulfur-34 gives this peak a relative abundance of ~4.5%,
confirming the presence of the thiane ring.

Fragmentation Pathway (MS/MS)
Understanding the fragmentation is crucial for distinguishing the product from isobaric

impurities.

Loss of Ammonia (-17 Da): Characteristic of primary amines.

Ether Cleavage: Breaks the bond between the thiane ring and the ethylamine chain.

Generates Thian-4-yl cation (m/z 101.0) or the ethylamine fragment.

Ring Fragmentation: The thiane ring can lose ethylene (C

H

, -28 Da) via retro-Diels-Alder type mechanisms.

Fragmentation Diagram
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Parent Ion
[M+H]+ = 162.1

Loss of NH3
[M-NH3]+ = 145.1

-17 Da (Amine)

Ether Cleavage
Thian-4-yl Cation

m/z = 101.0

C-O Bond Break

Ring Opening
Loss of C2H4

Retro-DA

Click to download full resolution via product page

Caption: Figure 2. Proposed ESI+ fragmentation pathway. The m/z 101.0 ion is diagnostic for

the intact thiane ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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